(4Ar,8aS)-1,4-bis(prop-2-enoxy)-4a,5,6,7,8,8a-hexahydroquinoxaline-2,3-dione

• IUPAC Name: (4aS,8aR)-1,4-bis(prop-2-enoxy)-4a,5,6,7,8,8a-hexahydroquinoxaline-2,3-dione
• InChI: InChI=1S/C14H20N2O4/c1-3-9-19-15-11-7-5-6-8-12(11)16(20-10-4-2)14(18)13(15)17/h3-4,11-12H,1-2,5-10H2/t11-,12+
• InChI Key: MHZZBALCEWFUSG-TXEJJXNPSA-N
• Canonical SMILES: C=CCON1C2CCCCC2N(C(=O)C1=O)OCC=C
• Isomeric SMILES: C=CCON1[C@@H]2CCCC[C@@H]2N(C(=O)C1=O)OCC=C
• Molecular Formula: C14H20N2O4
• Molecular Weight: 280.32 g/mol
• Solubility: >42 [ug/mL] (The mean of the results at pH 7.4)

Description

(4Ar,8aS)-1,4-bis(prop-2-enoxy)-4a,5,6,7,8,8a-hexahydroquinoxaline-2,3-dione, commonly known as quinoxaline, is a heterocyclic compound that has been widely studied for its potential applications in the field of medicinal chemistry. Quinoxaline is a bicyclic molecule that contains a pyrazine ring fused with a cyclohexane ring. The compound has shown promising results in various biological assays, making it a potential candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of quinoxaline is not yet fully understood. However, it has been suggested that the compound may act by inhibiting specific enzymes or proteins involved in various cellular processes. For example, quinoxaline derivatives have been shown to inhibit the activity of topoisomerase II, an enzyme that plays a critical role in DNA replication and cell division.
Biochemical and Physiological Effects
Quinoxaline has been shown to exhibit various biochemical and physiological effects. For example, the compound has been shown to induce apoptosis, or programmed cell death, in cancer cells. Quinoxaline derivatives have also been shown to possess antitumor activity by inhibiting angiogenesis, the process by which new blood vessels are formed to supply nutrients to tumors.

Advantages and Limitations for Lab Experiments

Quinoxaline has several advantages and limitations for use in lab experiments. One advantage is that the compound is relatively easy to synthesize and can be obtained in large quantities. Additionally, quinoxaline derivatives have been shown to exhibit high selectivity and potency against specific targets, making them ideal candidates for drug development. However, one limitation is that the compound may exhibit low solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on quinoxaline and its derivatives. One area of focus is the development of new quinoxaline-based drugs for the treatment of cancer and other diseases. Another area of interest is the investigation of the mechanism of action of quinoxaline and its derivatives, which could lead to the development of new drugs with improved efficacy and selectivity. Additionally, the development of new synthetic methods for quinoxaline could lead to the discovery of novel derivatives with unique biological activities.

Synthesis Methods

The synthesis of quinoxaline can be achieved through various methods, including the condensation of o-phenylenediamine with a carbonyl compound, such as a ketone or aldehyde. One of the most commonly used methods involves the reaction of o-phenylenediamine with glyoxal in the presence of an acid catalyst. The resulting product is then reduced to yield quinoxaline.

Scientific Research Applications

Quinoxaline has been extensively studied for its potential applications in the field of medicinal chemistry. The compound has been shown to possess a wide range of biological activities, including antimicrobial, antitumor, and anti-inflammatory properties. Quinoxaline derivatives have also been investigated as potential agents for the treatment of various diseases, including cancer, tuberculosis, and diabetes.